![molecular formula C16H14Cl2O2 B1327475 2',3'-Dichloro-3-(2-methoxyphenyl)propiophenone CAS No. 898770-48-4](/img/structure/B1327475.png)
2',3'-Dichloro-3-(2-methoxyphenyl)propiophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2',3'-Dichloro-3-(2-methoxyphenyl)propiophenone, also known as Diclazepam, is a chemical compound that belongs to the benzodiazepine class of drugs. It was first synthesized in the 1960s and has been used for various scientific research purposes since then. The compound has been found to have a wide range of biochemical and physiological effects, making it an important tool for researchers in the field of neuroscience.
Scientific Research Applications
Organic Synthesis
This compound serves as a valuable intermediate in organic synthesis. Its structure, featuring dichloro and methoxy substituents, makes it a versatile precursor for various organic reactions. It can be used to synthesize complex molecules through reactions such as Friedel–Crafts acylation .
Medicinal Chemistry
In the realm of medicinal chemistry, this compound’s derivatives could be explored for their potential pharmacological properties. Its structural framework is conducive to modifications that may lead to the discovery of new therapeutic agents .
Material Science
The dichloro and methoxy groups present in this compound suggest its utility in material science, particularly in the synthesis of novel polymers or coatings that require specific chemical functionalities for enhanced properties .
Analytical Chemistry
As an analytical standard, 2’,3’-Dichloro-3-(2-methoxyphenyl)propiophenone can be used in the calibration of analytical instruments. It may also serve as a reference compound in chromatography and spectrometry studies .
Pharmacology
The compound could be investigated for its pharmacokinetic properties. Understanding its behavior in biological systems can provide insights into its potential as a drug candidate or a pharmacological tool .
Biochemistry
In biochemistry, this compound might be used to study enzyme-substrate interactions, particularly with enzymes that catalyze reactions involving chlorinated aromatic compounds. It could also be a starting point for designing enzyme inhibitors .
properties
IUPAC Name |
1-(2,3-dichlorophenyl)-3-(2-methoxyphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14Cl2O2/c1-20-15-8-3-2-5-11(15)9-10-14(19)12-6-4-7-13(17)16(12)18/h2-8H,9-10H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLLOWYMGSNFBP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCC(=O)C2=C(C(=CC=C2)Cl)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14Cl2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10644196 |
Source
|
Record name | 1-(2,3-Dichlorophenyl)-3-(2-methoxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10644196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
309.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,3-Dichlorophenyl)-3-(2-methoxyphenyl)propan-1-one | |
CAS RN |
898770-48-4 |
Source
|
Record name | 1-(2,3-Dichlorophenyl)-3-(2-methoxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10644196 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.